Cas no 2680852-25-7 (3-hydroxy-2-methyl-4-(2,2,2-trifluoro-N-methylacetamido)butanoic acid)

• Product Name: 3-hydroxy-2-methyl-4-(2,2,2-trifluoro-N-methylacetamido)butanoic acid
• CAS No: 2680852-25-7
• MF: C₈H₁₂F₃NO₄
• MW: 243.180393218994
• CID: 5651443
• PubChem ID: 165910143
• Update Time: 2025-06-07

3-hydroxy-2-methyl-4-(2,2,2-trifluoro-N-methylacetamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680852-25-7
• EN300-28277498
• 3-hydroxy-2-methyl-4-(2,2,2-trifluoro-N-methylacetamido)butanoic acid

• Inchi： 1S/C8H12F3NO4/c1-4(6(14)15)5(13)3-12(2)7(16)8(9,10)11/h4-5,13H,3H2,1-2H3,(H,14,15)
• InChI Key： VSZLREADKBDUIO-UHFFFAOYSA-N
• SMILES： FC(C(N(C)CC(C(C(=O)O)C)O)=O)(F)F

Computed Properties

• Exact Mass: 243.07184235g/mol
• Monoisotopic Mass: 243.07184235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 77.8Ų

Additional information on 3-hydroxy-2-methyl-4-(2,2,2-trifluoro-N-methylacetamido)butanoic acid

3-hydroxy-2-methyl-4-(2,2,2-trifluoro-N-methylacetamido)butanoic acid (CAS No. 2680852-25-7): A Comprehensive Overview

3-hydroxy-2-methyl-4-(2,2,2-trifluoro-N-methylacetamido)butanoic acid, identified by the CAS number 2680852-25-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by a unique structural framework, which includes hydroxyl, methyl, and amide functional groups. The presence of these functional groups imparts distinct chemical properties and biological activities, making it a subject of intense research interest.

The structural complexity of 3-hydroxy-2-methyl-4-(2,2,2-trifluoro-N-methylacetamido)butanoic acid arises from its multifaceted composition. The hydroxyl group at the third carbon position contributes to its solubility in polar solvents, while the methyl group at the second carbon enhances its lipophilicity. The amide functionality at the fourth carbon position introduces a polar and potentially hydrogen-bonding capability, which is crucial for interactions with biological targets. These structural features collectively influence its pharmacokinetic and pharmacodynamic properties, making it a promising candidate for further exploration in drug development.

In recent years, there has been growing interest in the potential applications of this compound in medicinal chemistry. Its unique structural motifs have led researchers to investigate its role in various biological pathways and therapeutic contexts. One of the most compelling aspects of 3-hydroxy-2-methyl-4-(2,2,2-trifluoro-N-methylacetamido)butanoic acid is its ability to modulate enzyme activity and cellular signaling pathways. This has been particularly relevant in the study of metabolic disorders and inflammatory conditions.

Recent studies have highlighted the compound's potential as an intermediate in the synthesis of novel therapeutic agents. The amide group provides a versatile scaffold for further chemical modifications, allowing chemists to design molecules with tailored biological activities. For instance, derivatives of this compound have shown promise in inhibiting key enzymes involved in inflammation and pain signaling. These findings underscore the importance of 3-hydroxy-2-methyl-4-(2,2,2-trifluoro-N-methylacetamido)butanoic acid as a building block for innovative drug discovery efforts.

The incorporation of fluorine atoms in the molecule enhances its metabolic stability and binding affinity to biological targets. The 2,2,2-trifluoro group at the acetamide position is particularly noteworthy, as it has been shown to improve the pharmacokinetic profile of related compounds. This feature makes 3-hydroxy-2-methyl-4-(2,2,2-trifluoro-N-methylacetamido)butanoic acid an attractive candidate for further development in areas such as oncology and neurology.

In clinical research settings, this compound has been evaluated for its potential therapeutic benefits in several disease models. Preliminary studies suggest that it may exert anti-inflammatory effects by modulating cytokine production and inhibiting inflammatory pathways. Additionally, its ability to interact with specific enzymes has led to investigations into its role in cancer cell proliferation and apoptosis. These findings are particularly intriguing given the increasing demand for targeted therapies that offer improved efficacy and reduced side effects.

The synthesis of 3-hydroxy-2-methyl-4-(2,2,2-trifluoro-N-methylacetamido)butanoic acid presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful optimization of reaction conditions to ensure high yields and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct large-scale studies and clinical trials.

The future prospects for this compound are promising, with ongoing research aimed at elucidating its mechanism of action and expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area. As our understanding of biological systems continues to evolve, compounds like 3-hydroxy-2-methyl-4-(2,2,2-trifluoro-N-methylacetamido)butanoic acid will play a crucial role in shaping the next generation of treatments.

In conclusion, 3-hydroxy-2-methyl-4-(2,2,2-trifluoro-N-methylacetamido)butanoic acid (CAS No. 26808522680852-25-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological activities make it a valuable tool for drug discovery and development. As research progresses，this compound is poised to make substantial contributions to medicine，offering new hope for patients suffering from various diseases.